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Compound of Interest

Compound Name: Ethionic acid

Cat. No.: B12736765

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling ethanoic acid (acetic acid), a common yet hazardous chemical. By
adhering to these procedural steps, you can mitigate risks and ensure operational integrity.

Immediate Safety Information: At a Glance

Ethanoic acid is a corrosive chemical that can cause severe skin burns and eye damage.[1] Its
vapor is irritating to the eyes, nose, and throat and can be harmful if inhaled.[1][2] Therefore,
strict adherence to safety protocols is non-negotiable.

Personal Protective Equipment (PPE)

Proper PPE is your first line of defense against ethanoic acid exposure.
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PPE Category Specification Rationale

Chemical splash goggles. A )
. ) Protects against splashes and
) face shield should be worn in )
Eye and Face Protection » vapors that can cause serious
addition to goggles when there
) o ) eye damage.[1]
is a high risk of splashing.[3][4]

Provides a chemical-resistant
Hand Protection Nitrile or butyl rubber gloves.[3]  barrier to prevent skin contact
and burns.[1][5]

A lab coat or a chemical-

resistant apron.[5] In situations ] ]
] ) o Protects skin from accidental
Body Protection with a high risk of exposure, a o
i ) ) splashes and contamination.
full chemical-resistant suit may

be necessary.[5]

Use in a well-ventilated area or
under a chemical fume hood.

[3] If ventilation is inadequate ] ]
o Prevents inhalation of harmful
) ) or exposure limits are
Respiratory Protection vapors that can cause
exceeded, a NIOSH-approved ) o
i ) ) respiratory irritation.[1]
respirator with an appropriate

organic vapor cartridge is

required.[5]

Hazard Classification and Exposure Limits

Understanding the quantitative hazard data for ethanoic acid is crucial for risk assessment and
control.
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Parameter Value Reference
OSHA PEL (Permissible 10 ppm (25 mg/m3) (8-hour (IEI7]
Exposure Limit) TWA)
10 ppm (25 mg/m3) (10-hour
NIOSH REL (Recommended
o TWA), 15 ppm (37 mg/m3) [41[6]
Exposure Limit)
(STEL)
10 ppm (25 mg/m3) (8-hour
ACGIH TLV (Threshold Limit ppm ( 9/m)
TWA), 15 ppm (37 mg/m3) [1][6]
Value)
(STEL)
IDLH (Immediately Dangerous
: 50 ppm [417]
to Life or Health)
Endpoint Value Species
LD50 Oral 3310 mg/kg Rat[1][8][9]
LD50 Skin 1060 mg/kg Rabbit[1]
LC50 Inhalation 5620 ppm (1 hour) Mouse[1][9]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the
chemical's stability.

Handling Procedures

» Ventilation: Always handle ethanoic acid in a well-ventilated area or under a certified
chemical fume hood to minimize vapor inhalation.[3]

» Avoid Contact: Prevent contact with eyes, skin, and clothing by wearing the appropriate PPE.

[3]
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e Grounding: Use explosion-proof electrical and ventilating equipment. Ground all containers
and transfer equipment to prevent static discharge, as ethanoic acid vapors can form
explosive mixtures with air.

o Safe Transfer: When diluting, always add acid to water slowly, never the other way around,
to prevent a violent reaction.

Storage Plan

» Container: Store in a tightly closed, properly labeled container made of compatible materials.
[5][10]

e Location: Keep in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[5][10]

e Segregation: Store ethanoic acid separately from incompatible materials such as strong
oxidizing agents, strong bases, and metals.[5][10]

o Temperature: Maintain the storage area above its freezing point of 16.7°C (62°F) to prevent
the container from rupturing.[6]

Experimental Protocol: Preparation of Ethyl
Ethanoate (Esterification)

This protocol details a common laboratory experiment involving ethanoic acid.

Objective:

To synthesize ethyl ethanoate from the reaction of ethanoic acid and ethanol, using
concentrated sulfuric acid as a catalyst.

Materials:

» Glacial ethanoic acid (CORROSIVE)
« Ethanol (FLAMMABLE)

o Concentrated sulfuric acid (CORROSIVE)
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e Sodium carbonate solution (0.5 M)
e Heating mantle or water bath

e Round-bottom flask

e Condenser

e Separating funnel

» Beakers

e Measuring cylinders

Procedure:

o Safety First: Don all required PPE, including chemical splash goggles, a lab coat, and
appropriate gloves. Perform the entire experiment in a fume hood.

e Reaction Setup: In the round-bottom flask, cautiously add 10 mL of ethanol.

o Catalyst Addition: Slowly and carefully add 10 drops of concentrated sulfuric acid to the
ethanol. Swirl the flask gently to mix.

o Acid Addition: Add 10 mL of glacial ethanoic acid to the mixture in the flask.

o Reflux: Assemble the reflux apparatus with the condenser. Heat the mixture gently using a
heating mantle or water bath for approximately 10 minutes.

e Cooling and Separation: Allow the mixture to cool. Once at room temperature, transfer the
contents of the flask to a separating funnel containing 20 mL of 0.5 M sodium carbonate
solution.

e Washing: Stopper the funnel and shake cautiously, frequently inverting and opening the
stopcock to release the pressure from the carbon dioxide gas produced. Allow the layers to
separate. The top layer is the ethyl ethanoate (ester).

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12736765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Extraction: Drain and discard the lower aqueous layer. The resulting ester will have a
characteristic fruity smell.

Emergency and Disposal Plan

A clear and concise plan for emergencies and waste disposal is crucial.

Emergency Procedures

In the event of an emergency, follow these steps:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[3]

o Skin Contact: Remove contaminated clothing and immediately flush the affected skin with
plenty of water for at least 15 minutes.[3] Seek medical attention if irritation persists or for
severe burns.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[3]

Spill Response Workflow

The following diagram outlines the logical steps for responding to an ethanoic acid spill.
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Ethanoic Acid Spill Occurs

Assess Spill Size

Small Spill (<1L) Large Spill (>1L)

Inside Fume Hood or Outside Fume Hood

Ensure Proper PPE is Worn Evacuate Immediate Area
(Goggles, Gloves, Lab Coat) Alert Others

l

Contain Spill with
Inert Absorbent Material

Contact Emergency Personnel
(e.g., EH&S)

Slowly Neutralize with
Sodium Bicarbonate

\

Collect Absorbed Material
into Hazardous Waste Container

&

Decontaminate Spill Area
with Soap and Water

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing an ethanoic acid spill.
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Disposal Plan

Proper disposal of ethanoic acid waste is essential to prevent environmental contamination.

» Waste Collection: Collect all ethanoic acid waste in a designated, properly labeled, and
sealed hazardous waste container that is compatible with the acid.[11]

o Neutralization of Dilute Solutions: Dilute concentrations of ethanoic acid (less than 10%) can
be neutralized with a weak base like sodium bicarbonate.[12][13] The pH should be checked
with litmus paper or a pH meter to ensure it is neutral before drain disposal, if local
regulations permit.[12]

o Concentrated Acid: Concentrated or contaminated ethanoic acid must be disposed of as
hazardous waste.[12] Do not pour it down the drain. Arrange for pickup by a licensed
hazardous waste disposal contractor.[12]

» Contaminated Materials: Any materials used to clean up spills, such as absorbent pads,
must also be placed in a sealed hazardous waste container for proper disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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